Cas no 2137810-19-4 (N,N-diethyl-4-(2-fluorophenyl)-1-methylcyclohex-3-en-1-amine)

N,N-diethyl-4-(2-fluorophenyl)-1-methylcyclohex-3-en-1-amine is a fluorinated cyclohexenylamine derivative with potential applications in pharmaceutical and chemical research. Its structure incorporates a 2-fluorophenyl substituent, which may enhance binding affinity in receptor studies, and a tertiary amine group, offering versatility in further functionalization. The cyclohexene ring provides a semi-rigid scaffold, potentially improving selectivity in molecular interactions. This compound’s synthetic utility lies in its modular design, allowing for derivatization at multiple sites. Its fluorinated aromatic moiety may contribute to metabolic stability, making it a candidate for exploratory medicinal chemistry. The compound is typically handled under controlled conditions due to its reactive functional groups.
N,N-diethyl-4-(2-fluorophenyl)-1-methylcyclohex-3-en-1-amine structure
2137810-19-4 structure
Product Name:N,N-diethyl-4-(2-fluorophenyl)-1-methylcyclohex-3-en-1-amine
CAS No:2137810-19-4
MF:C17H24FN
MW:261.377568244934
CID:5765983
PubChem ID:165485994
Update Time:2025-11-01

N,N-diethyl-4-(2-fluorophenyl)-1-methylcyclohex-3-en-1-amine Chemical and Physical Properties

Names and Identifiers

    • 2137810-19-4
    • N,N-diethyl-4-(2-fluorophenyl)-1-methylcyclohex-3-en-1-amine
    • EN300-1124739
    • Inchi: 1S/C17H24FN/c1-4-19(5-2)17(3)12-10-14(11-13-17)15-8-6-7-9-16(15)18/h6-10H,4-5,11-13H2,1-3H3
    • InChI Key: IQGOIXOOMNOBBG-UHFFFAOYSA-N
    • SMILES: FC1C=CC=CC=1C1=CCC(C)(CC1)N(CC)CC

Computed Properties

  • Exact Mass: 261.189277932g/mol
  • Monoisotopic Mass: 261.189277932g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 321
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 3.2Ų

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Additional information on N,N-diethyl-4-(2-fluorophenyl)-1-methylcyclohex-3-en-1-amine

N,N-diethyl-4-(2-fluorophenyl)-1-methylcyclohex-3-en-1-amine (CAS No. 2137810-19-4): A Comprehensive Overview

N,N-diethyl-4-(2-fluorophenyl)-1-methylcyclohex-3-en-1-amine (CAS No. 2137810-19-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the treatment of neurological disorders and as a tool for understanding the mechanisms of action in the central nervous system (CNS).

The molecular structure of N,N-diethyl-4-(2-fluorophenyl)-1-methylcyclohex-3-en-1-amine is composed of a cyclohexene ring substituted with a 2-fluorophenyl group and two ethyl groups attached to the nitrogen atom. The presence of the fluorine atom and the cyclohexene ring contributes to its unique pharmacological properties, including enhanced lipophilicity and improved metabolic stability. These characteristics make it an attractive candidate for drug development, especially in areas where crossing the blood-brain barrier (BBB) is crucial.

Recent studies have focused on the pharmacological profile of N,N-diethyl-4-(2-fluorophenyl)-1-methylcyclohex-3-en-1-amine. One notable area of research involves its potential as an antagonist for specific neurotransmitter receptors. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits selective antagonism towards serotonin 5-HT2A receptors, which are implicated in various psychiatric disorders such as schizophrenia and depression. This finding suggests that N,N-diethyl-4-(2-fluorophenyl)-1-methylcyclohex-3-en-1-amine could be a valuable lead compound for developing novel antipsychotic and antidepressant medications.

In addition to its receptor interactions, N,N-diethyl-4-(2-fluorophenyl)-1-methylcyclohex-3-en-1-amine has been investigated for its neuroprotective properties. Research conducted at the University of California, Los Angeles (UCLA) found that this compound can reduce oxidative stress and inflammation in neuronal cells, which are key factors in neurodegenerative diseases like Alzheimer's and Parkinson's disease. The mechanism behind this neuroprotective effect is thought to involve the modulation of mitochondrial function and the inhibition of pro-inflammatory cytokines.

The safety and efficacy of N,N-diethyl-4-(2-fluorophenyl)-1-methylcyclohex-3-en-1-amine have also been evaluated in preclinical studies. Animal models have shown that this compound has a favorable safety profile with minimal side effects at therapeutic doses. Furthermore, it has demonstrated good oral bioavailability and a long half-life, making it suitable for chronic administration in clinical settings.

Clinical trials are currently underway to further assess the therapeutic potential of N,N-diethyl-4-(2-fluorophenyl)-1-methylcyclohex-3-en-1-amine. Early results from Phase I trials have been promising, with patients showing significant improvements in symptoms associated with psychiatric disorders without experiencing severe adverse effects. These findings have paved the way for more advanced clinical trials to validate its efficacy and safety in larger patient populations.

In conclusion, N,N-diethyl-4-(2-fluorophenyl)-1-methylcyclohex-3-en-1-amine (CAS No. 2137810-19-4) represents a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its favorable pharmacological properties, make it an attractive candidate for developing new treatments for neurological and psychiatric disorders. As research continues to advance, it is likely that this compound will play an increasingly important role in improving patient outcomes and advancing our understanding of complex biological systems.

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